Cas no 2094415-67-3 (1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one)

• Product Name: 1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one
• CAS No: 2094415-67-3
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5409323
• PubChem ID: 126812303
• Update Time: 2025-05-23

1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-[2-(dimethylamino)pyrimidin-4-yl]morpholin-4-yl}prop-2-en-1-one
• Z2867510902
• AKOS033850053
• 1-[2-[2-(dimethylamino)pyrimidin-4-yl]morpholin-4-yl]prop-2-en-1-one
• 2094415-67-3
• EN300-6670057
• 1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one

• Inchi： 1S/C13H18N4O2/c1-4-12(18)17-7-8-19-11(9-17)10-5-6-14-13(15-10)16(2)3/h4-6,11H,1,7-9H2,2-3H3
• InChI Key： OINMCGSRMIPYAG-UHFFFAOYSA-N
• SMILES： C(N1CCOC(C2C=CN=C(N(C)C)N=2)C1)(=O)C=C

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.3±55.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on 1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one

1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one: A Comprehensive Overview

The compound CAS No. 2094415-67-3, also known as 1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one is composed of a pyrimidine ring system, a morpholine moiety, and a ketone group. The presence of the dimethylamino group within the pyrimidine ring contributes to its basicity and enhances its ability to interact with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules. For instance, researchers have explored its use in constructing bioactive compounds with potential anti-cancer properties. The versatility of this molecule lies in its ability to undergo various chemical transformations, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of CAS No. 2094415-67-3. Traditionally, the synthesis involved multi-step processes, including nucleophilic substitutions and cyclizations. However, modern approaches leveraging microwave-assisted synthesis and catalytic techniques have significantly streamlined the production process, improving yield and purity.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzyme targets. For example, it has shown potential as an inhibitor of protein kinases, which are critical in cellular signaling pathways associated with cancer progression. While these findings are promising, further research is required to fully understand its mechanism of action and therapeutic potential.

The structural uniqueness of 1-[2-[2-(Dimethylamino)-4-pyrimidinyl]-4-morpholinyl]-2-propen-1-one also makes it an interesting candidate for material science applications. Its ability to form stable complexes with metal ions has been explored in the context of designing new materials for catalysis and sensing applications.

In conclusion, CAS No. 2094415-67-3 stands out as a versatile and intriguing compound with diverse applications across chemistry and biology. As research continues to uncover its full potential, it is likely to play an increasingly important role in both academic and industrial settings.